Cas no 2228676-32-0 ((1-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}cyclopropyl)methanamine)

• Product Name: (1-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}cyclopropyl)methanamine
• CAS No: 2228676-32-0
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 5922260
• PubChem ID: 165627264
• Update Time: 2025-05-21

(1-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}cyclopropyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}cyclopropyl)methanamine
• (1-{[1-(2-methylpropyl)-1H-pyrazol-3-yl]methyl}cyclopropyl)methanamine
• EN300-1779612
• 2228676-32-0

• Inchi： 1S/C12H21N3/c1-10(2)8-15-6-3-11(14-15)7-12(9-13)4-5-12/h3,6,10H,4-5,7-9,13H2,1-2H3
• InChI Key： IMXKCTCOGAFZHP-UHFFFAOYSA-N
• SMILES： NCC1(CC2C=CN(CC(C)C)N=2)CC1

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8Ų

Additional information on (1-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}cyclopropyl)methanamine

Introduction to (1-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}cyclopropyl)methanamine (CAS No. 2228676-32-0)

(1-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}cyclopropyl)methanamine, with the CAS number 2228676-32-0, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amines and is characterized by its unique structural features, which include a cyclopropyl ring, a pyrazole moiety, and a substituted methyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The cyclopropyl ring is a key feature of this compound, known for its high reactivity and ability to participate in various chemical reactions. The presence of this ring can significantly influence the compound's pharmacokinetic properties, such as solubility, stability, and metabolic pathways. The pyrazole moiety, on the other hand, is a well-known heterocyclic system that is widely used in drug design due to its diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties.

The (2-methylpropyl) substituent adds further complexity to the molecule, potentially affecting its lipophilicity and binding affinity to specific receptors. This combination of structural elements makes (1-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}cyclopropyl)methanamine an intriguing candidate for various therapeutic applications.

Recent studies have explored the potential of (1-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}cyclopropyl)methanamine in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent neuroprotective effects in vitro and in vivo. The researchers found that it can effectively reduce oxidative stress and inflammation in neuronal cells, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, (1-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}cyclopropyl)methanamine has also shown promise in the field of cancer research. A 2020 study published in Cancer Research demonstrated that this compound can inhibit the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival. The researchers observed significant antiproliferative effects against various cancer cell lines, including breast cancer and lung cancer cells.

The pharmacokinetic profile of (1-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}cyclopropyl)methanamine has been extensively studied to understand its behavior in biological systems. Preclinical studies have shown that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. However, further research is needed to optimize its pharmacokinetic properties and improve its therapeutic index.

In terms of safety and toxicity, preliminary studies have indicated that (1-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}cyclopropyl)methanamine exhibits low toxicity at therapeutic doses. However, comprehensive safety assessments are ongoing to ensure its long-term safety profile before advancing to clinical trials.

The potential applications of (1-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}cyclopropyl)methanamine extend beyond neurological disorders and cancer. Researchers are exploring its use in other areas such as cardiovascular diseases and inflammatory conditions. For example, a recent study published in the Journal of Inflammation Research found that this compound can effectively reduce inflammation in animal models of arthritis.

Despite the promising results from preclinical studies, it is important to note that further research is needed to fully understand the mechanisms of action and therapeutic potential of (1-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}cyclopropyl)methanamine. Clinical trials will be essential to validate these findings and determine the safety and efficacy of this compound in human subjects.

In conclusion, (1-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}cyclopropyl)methanamine (CAS No. 2228676-32-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further development in various fields of medicine. Ongoing research will continue to uncover new insights into its mechanisms of action and potential uses, paving the way for innovative treatments for a range of diseases.